Cas no 2172167-34-7 (3-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)

• Product Name: 3-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• CAS No: 2172167-34-7
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6052243
• PubChem ID: 165579281
• Update Time: 2025-08-02

3-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• EN300-1531276
• 2171190-90-0
• 2171201-32-2
• (1r,3r)-3-[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• EN300-1545477
• 2172167-34-7
• 3-[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• EN300-1531645
• (1s,3s)-3-[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H23BrN2O5/c28-23-10-9-15(25(31)29-17-11-16(12-17)26(32)33)13-24(23)30-27(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,16-17,22H,11-12,14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： AHJQDKXAAJOOLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid

Comprehensive Overview of 3-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid (CAS No. 2172167-34-7)

3-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid (CAS No. 2172167-34-7) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclobutane core and a 9H-fluoren-9-yl protecting group, makes it invaluable for designing novel drug candidates and bioactive molecules. Researchers frequently employ this compound in solid-phase peptide synthesis (SPPS), where its Fmoc-protected amino group ensures selective reactivity, a critical factor in modern peptide chemistry.

The compound's bromo-substituted benzamide moiety enhances its versatility, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig transformations. This aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems, topics dominating recent scientific literature. Additionally, its carboxylic acid functionality facilitates conjugation with biomolecules, addressing trends in bioconjugation and prodrug development—key areas in oncology and immunology research.

In the context of AI-driven drug discovery, 3-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid has gained attention for its potential in machine learning-based molecular modeling. Computational chemists leverage its rigid cyclobutane scaffold to study conformational stability, a hot topic in cheminformatics. Questions like "How does cyclobutane rigidity affect binding affinity?" or "What are optimal Fmoc deprotection conditions?" frequently appear in search queries, reflecting user interest in practical applications.

From a synthetic perspective, the compound's CAS No. 2172167-34-7 serves as a critical identifier for procurement and regulatory compliance. Laboratories prioritize high-purity batches to ensure reproducibility in peptide elongation and linker chemistry, underscoring its role in GMP-compliant manufacturing. Environmental considerations also arise, with researchers exploring green chemistry alternatives for Fmoc removal—a nod to sustainability trends in organic synthesis.

Emerging studies highlight the compound's utility in PROTAC (proteolysis-targeting chimera) design, where its benzamidocyclobutane segment acts as a spacer to optimize ternary complex formation. This application taps into the booming field of targeted protein degradation, a frequent search term among medicinal chemists. Furthermore, its compatibility with automated synthesis platforms answers the industry's push toward high-throughput experimentation, another trending topic in pharmaceutical R&D.

Stability studies of 3-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid reveal excellent shelf-life under inert conditions, a practical advantage for storage. This aligns with frequently asked questions about compound handling and lyophilization protocols. Analytical techniques like HPLC-MS and NMR are routinely employed for characterization, reflecting standard practices in quality control workflows.

In summary, CAS No. 2172167-34-7 represents a multifaceted tool for cutting-edge research. Its integration into peptide therapeutics, computational drug design, and sustainable chemistry positions it at the intersection of multiple scientific frontiers. As the demand for precision medicine grows, this compound's strategic importance in structure-activity relationship (SAR) studies will undoubtedly expand, making it a staple in modern laboratories.